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Compound of Interest

Compound Name: (R,R)-Phenyl-BPE

Cat. No.: B12349909 Get Quote

An in-depth examination of the CAS number, physical properties, and applications of (R,R)-
Phenyl-BPE, a pivotal chiral ligand in asymmetric catalysis, particularly in the synthesis of

high-value pharmaceutical compounds.

Introduction
(R,R)-Phenyl-BPE, also known as (-)-1,2-Bis((2R,5R)-2,5-diphenylphospholano)ethane, is a

chiral diphosphine ligand that has garnered significant attention in the field of asymmetric

synthesis. Its rigid C2-symmetric backbone and the presence of four phenyl substituents create

a well-defined chiral environment, making it a highly effective ligand for a variety of metal-

catalyzed enantioselective transformations. This guide provides a detailed overview of its

chemical identity, physical characteristics, and key applications, with a focus on its role in drug

development.

Chemical Identity and Physical Properties
The Chemical Abstracts Service (CAS) number for (R,R)-Phenyl-BPE is 528565-79-9.[1] This

unique identifier is crucial for accurately identifying the compound in chemical databases and

literature.

A summary of its key physical and chemical properties is presented in the table below for easy

reference.
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Property Value Source(s)

CAS Number 528565-79-9 [1]

Molecular Formula C₃₄H₃₆P₂

Molecular Weight 506.60 g/mol [1]

Appearance White solid [2]

Melting Point 143-147 °C [1]

Solubility

Soluble in ethanol and

dimethylformamide; Insoluble

in water.

[2]

Optical Rotation [α]D = –182.7° (c 1.0, CH₂Cl₂) [2]

Core Applications in Asymmetric Catalysis
(R,R)-Phenyl-BPE is predominantly utilized as a chiral ligand in transition metal-catalyzed

asymmetric reactions. Its ability to induce high enantioselectivity has made it a valuable tool in

the synthesis of chiral molecules, particularly chiral amines, which are common structural

motifs in pharmaceuticals.

Asymmetric Hydrogenation
One of the most significant applications of (R,R)-Phenyl-BPE is in asymmetric hydrogenation

reactions. When complexed with transition metals such as rhodium or cobalt, it forms highly

active and enantioselective catalysts for the reduction of prochiral olefins, enamides, and

ketones.

A notable example of its application is in the synthesis of the anti-diabetic drug, Sitagliptin. The

key step in a highly efficient synthesis of Sitagliptin involves the asymmetric hydrogenation of

an enamine precursor, where a rhodium complex of a (R,R)-bisphosphine ligand, often a

derivative or analogue of Phenyl-BPE, is used to establish the crucial stereocenter with high

enantiomeric excess.

Experimental Protocols
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Detailed experimental procedures are critical for the successful application of (R,R)-Phenyl-
BPE in research and development. Below are representative protocols for the synthesis of the

ligand and the preparation of a common rhodium catalyst.

Synthesis of (R,R)-Phenyl-BPE Ligand
A common synthetic route to (-)-1,2-Bis((2R,5R)-2,5-diphenylphospholano)ethane involves the

reaction of (2R,5R)-2,5-diphenylphospholane with ethylene dibromide in the presence of a

strong base.[2]

Materials:

(2R,5R)-2,5-diphenylphospholane

Ethylene dibromide

Sodium hydride (NaH) or Potassium tert-butoxide (t-BuOK)

Anhydrous tetrahydrofuran (THF)

Standard glassware for air-sensitive reactions (Schlenk line, argon atmosphere)

Procedure:

In a flame-dried Schlenk flask under an argon atmosphere, dissolve (2R,5R)-2,5-

diphenylphospholane in anhydrous THF.

Cool the solution to 0 °C in an ice bath.

Slowly add one equivalent of a strong base (e.g., NaH or t-BuOK) to the solution.

Stir the mixture at 0 °C for 30 minutes.

Slowly add 0.5 equivalents of ethylene dibromide to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 12-24 hours.

Quench the reaction carefully with degassed water.
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Extract the product with an organic solvent (e.g., diethyl ether or dichloromethane).

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography or recrystallization to obtain pure (R,R)-
Phenyl-BPE as a white solid.

Preparation of [Rh((R,R)-Ph-BPE)(COD)]BF₄ Catalyst
The active catalyst for asymmetric hydrogenation is typically prepared by reacting the (R,R)-
Phenyl-BPE ligand with a rhodium precursor.

Materials:

(R,R)-Phenyl-BPE

Bis(1,5-cyclooctadiene)rhodium(I) tetrafluoroborate ([Rh(COD)₂]BF₄)

Anhydrous dichloromethane (DCM) or methanol

Standard glassware for air-sensitive reactions

Procedure:

In a Schlenk flask under an argon atmosphere, dissolve (R,R)-Phenyl-BPE in anhydrous

DCM or methanol.

In a separate Schlenk flask, dissolve an equimolar amount of [Rh(COD)₂]BF₄ in the same

solvent.

Slowly add the rhodium precursor solution to the ligand solution with stirring.

Stir the resulting solution at room temperature for 1-2 hours. The formation of the complex is

often indicated by a color change.

The catalyst is typically used in situ for the hydrogenation reaction without isolation. If

isolation is required, the solvent can be removed under vacuum, and the resulting solid can
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be washed with a non-polar solvent (e.g., pentane or hexane) and dried.

Visualization of Key Processes
To better illustrate the concepts discussed, the following diagrams, generated using the DOT

language, depict a typical experimental workflow and a relevant biological signaling pathway.

Experimental Workflow: Catalyst Screening in
Asymmetric Hydrogenation
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Caption: A typical workflow for screening chiral catalysts in asymmetric hydrogenation.
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Signaling Pathway: Mechanism of Action of Sitagliptin
(DPP-4 Inhibition)
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Caption: The signaling pathway of DPP-4 inhibition by Sitagliptin.

Conclusion
(R,R)-Phenyl-BPE stands out as a highly effective and versatile chiral ligand in the field of

asymmetric catalysis. Its successful application in the synthesis of complex, high-value

molecules like Sitagliptin underscores its importance in modern drug discovery and

development. The detailed information and protocols provided in this guide aim to facilitate its
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effective use by researchers and scientists in their pursuit of innovative and efficient synthetic

methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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